Here we report high efficiency tandem polymer solar cells with hybrid electron-collecting buffer layers (ECBLs) for interconnection between front and rear cells. The hybrid ECBLs, poly(2-ethyl-2-oxazoline) (PEOz)-embedded ZnO (ZnO:PEOz), were prepared via low-temperature sol–gel processes on nickel (Ni) interlayers that are desposited on molybdenum oxide (MoO3) buffer layers. The Ni interlayers were employed to act as an electrical conductor and a protection layer for the MoO3 layers against the attack of solvent during spin-coating of the ZnO:PEOz layers. A new conjugated polymer was synthesized and mixed with soluble fullerenes to make polymer:fullerene bulk heterojunction (BHJ) layers for the front cells, while polymer:nonfullerene BHJ layers were employed for the rear cells. The thickness of the Ni interlayers was varied up to 10 nm in order to investigate the trade-off between optical transmittance and electrical conductivity in the tandem cells. The results showed that the ZnO:PEOz ECBLs delivered a nanocratered surface in the tandem polymer solar cells and the device performaces were greatly affected by the Ni thickness. The optimized tandem polymer solar cells exhibited a power conversion efficiency of 14.22% at the Ni thickness of 6 nm.

Hierarchical hetero-Ni3Se4@NiFe LDH (layered double hydroxide) micro/nanosheets were prepared by coupling NiFe LDH nanosheets with Ni3Se4 micro-sized sheets, and could be used as effective bifunctional electrocatalysts for water splitting. Benefiting from the strong electronic interaction between the NiFe LDH nanosheets and Ni3Se4 micro-sized sheets, the hierarchical hetero-Ni3Se4@NiFe LDH micro/nanosheets are endowed with enhanced charge transfer and reaction kinetics. As a result, the obtained hierarchical hetero-Ni3Se4@NiFe LDH/CFC (carbon fiber cloth) electrode shows optimized hydrogen evolution reaction (HER) and oxygen evolution reaction (OER) properties in alkaline medium with a small overpotential of 85 mV and 223 mV at the current density of 10 mA cm−2, respectively. When the hierarchical hetero-Ni3Se4@NiFe LDH/CFCs are used as bifunctional electrodes for overall water splitting in a two-electrode electrolyzer, the current density of 10 mA cm−2 is derived at a cell voltage of 1.54 V. Moreover, due to the stability of the novel hierarchical hetero-micro/nanostructure, the as-prepared Ni3Se4@NiFe LDH/CFC exhibited high stability in the electrochemical processes over 100 h. This work highlights the importance of constructing efficient bifunctional electrocatalysts for overall water splitting by rational design of heterostructures.

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Inorganic lead halide perovskites are promising candidates for optoelectronic applications, due to their high photoluminescence quantum yield and narrow emission line widths. Particularly attractive is the possibility to vary the bandgap as a function of the halide composition and the size or shape of the crystals at the nanoscale. Here we present an aberration-corrected scanning transmission electron microscopy (STEM) and monochromated electron energy-loss spectroscopy (EELS) study of extended nanosheets of CsPbBr3. We demonstrate their orthorhombic crystal structure and their lateral termination with Cs–Br planes. The bandgaps are measured from individual nanosheets, avoiding the effect of the size distribution which is present in standard optical spectroscopy techniques. We find an increase of the bandgap starting at thicknesses below 10 nm, confirming the less marked effect of 1D confinement in nanosheets compared to the 3D confinement observed in quantum dots, as predicted by density functional theory calculations and optical spectroscopy data from ensemble measurements.

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A graphical abstract is available for this content

A graphical abstract is available for this content

A graphical abstract is available for this content

A graphical abstract is available for this content

A graphical abstract is available for this content